Cas no 2694-54-4 (Triallyl trimellitate)

Triallyl trimellitate Properties

Names and Identifiers

• Triallyl trimellitate
• Triallyl benzene-1,2,4-tricarboxylate
• tris(prop-2-enyl) benzene-1,2,4-tricarboxylate
• 1,2,4-Benzenetricarboxylic acid,tri-2-propenyl ester
• 1,2,4-Triallyl trimellitate
• EINECS 220-264-2
• Tri-2-propenyl 1,2,4-benzenetricarboxylate
• Triam 705
• Trimellitic acid triallyl ester
• triprop-2-en-1-yl benzene-1,2,4-tricarboxylate
• TαTM
• 1,2,4-Benzenetricarboxylic acid, tri-2-propenyl ester
• Triallyl 1,2,4-benzenetricarboxylate
• 4MJD3RL023
• AK161817
• 1,2,4-Benzenetricarboxylic acid, 1,2,4-tri-2-propen-1-yl ester
• 1,2,4-Benzenetricarboxylic acid, triallyl ester (7CI,8CI)
• Triallyl trimellite
• DSSTox_CID_24901
• DSSTox_RID_8057
• Triallylbenzene-1,2,4-tricarboxylate
• SCHEMBL48751
• MFCD00080653
• 1,2,4-Benzenetricarboxylic acid, triallyl ester
• CS-0157983
• DS-7411
• NS00021968
• Triallyl 1,2,4-Benzene Tricarboxylate
• NCGC00256258-01
• D82090
• 2694-54-4
• FT-0688203
• CHEMBL3185572
• DTXCID2024901
• Tox21_301788
• UNII-4MJD3RL023
• CAA69454
• Q27260131
• GRPURDFRFHUDSP-UHFFFAOYSA-N
• DTXSID4044901
• AKOS024462350
• CAS-2694-54-4
• DB-025078
• +Expand

• MDL： MFCD00080653
• InChIKey： GRPURDFRFHUDSP-UHFFFAOYSA-N
• Inchi： 1S/C18H18O6/c1-4-9-22-16(19)13-7-8-14(17(20)23-10-5-2)15(12-13)18(21)24-11-6-3/h4-8,12H,1-3,9-11H2
• SMILES： O(C([H])([H])C([H])=C([H])[H])C(C1C([H])=C(C(=O)OC([H])([H])C([H])=C([H])[H])C([H])=C([H])C=1C(=O)OC([H])([H])C([H])=C([H])[H])=O

Computed Properties

• Exact Mass: 330.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 330.11
• Heavy Atom Count: 24
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• LogP: 2.71500
• PSA: 78.90000
• Refractive Index: n20/D 1.525(lit.)
• Boiling Point: 210°C 45mm
• Melting Point: No data available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 110 °C
• Color/Form: No data avaiable
• Density: 1.161 g/mL at 25 °C(lit.)